Cas no 1047046-06-9 (5-(2,5-dimethoxyphenyl)pyridine-3-carboxylic Acid)
1047046-06-9 structure
Product Name:5-(2,5-dimethoxyphenyl)pyridine-3-carboxylic Acid
CAS No:1047046-06-9
MF:C14H13NO4
MW:259.257323980331
CID:1146581
PubChem ID:46032873
Update Time:2025-04-20
5-(2,5-dimethoxyphenyl)pyridine-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(2,5-dimethoxyphenyl)pyridine-3-carboxylic Acid
- DTXSID20672965
- AKOS010806625
- 1047046-06-9
- MFCD16416386
- 5-(2,5-Dimethoxyphenyl)nicotinic acid, 95%
- 5-(2,5-DIMETHOXYPHENYL)NICOTINIC ACID
-
- Inchi: 1S/C14H13NO4/c1-18-11-3-4-13(19-2)12(6-11)9-5-10(14(16)17)8-15-7-9/h3-8H,1-2H3,(H,16,17)
- InChI Key: XOCFACRHEXSOFX-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1C1C=NC=C(C(=O)O)C=1)OC
Computed Properties
- Exact Mass: 259.08445790g/mol
- Monoisotopic Mass: 259.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 68.6Ų
5-(2,5-dimethoxyphenyl)pyridine-3-carboxylic Acid Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
1047046-06-9 (5-(2,5-dimethoxyphenyl)pyridine-3-carboxylic Acid) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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